Cas no 2034470-13-6 (2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide)

• Product Name: 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide
• CAS No: 2034470-13-6
• MF: C₁₉H₁₈N₄O₂
• MW: 334.371823787689
• CID: 5949001
• PubChem ID: 122246502
• Update Time: 2025-07-17

2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide
• 2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)-N-(quinolin-3-yl)propanamide
• 2034470-13-6
• 2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)-N-quinolin-3-ylpropanamide
• AKOS032468896
• 2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-(quinolin-3-yl)propanamide
• F6564-7740

• Inchi： 1S/C19H18N4O2/c1-12(23-18(24)10-14-6-4-8-17(14)22-23)19(25)21-15-9-13-5-2-3-7-16(13)20-11-15/h2-3,5,7,9-12H,4,6,8H2,1H3,(H,21,25)
• InChI Key： TWAXNHWEXRSMFK-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCC2)=NN1C(C(NC1=CN=C2C=CC=CC2=C1)=O)C

Computed Properties

• Exact Mass: 334.14297583g/mol
• Monoisotopic Mass: 334.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide

Introduction to 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide (CAS No. 2034470-13-6)

2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide, with the CAS number 2034470-13-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities. The cyclopentacpyridazin core and the quinoline moiety are key structural elements that contribute to its potential therapeutic applications.

The cyclopentacpyridazin scaffold is a promising pharmacophore due to its ability to modulate various biological targets. Recent studies have shown that compounds with this scaffold can exhibit potent anti-inflammatory, antiviral, and anticancer activities. The quinoline group, on the other hand, is well-known for its broad spectrum of biological activities, including antimalarial, antibacterial, and antitumor properties. The combination of these two moieties in 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide suggests that it may have a wide range of therapeutic potentials.

In terms of its chemical structure, 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide features a cyclopentacpyridazin ring system with a ketone functionality at the 3-position. The propanamide linker connects this core to the quinoline moiety at the 3-position of the quinoline ring. This structural arrangement provides a unique set of interactions with biological targets, which can be exploited for drug design and development.

Recent research has focused on elucidating the biological activities and mechanisms of action of 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have antiviral activity against several RNA viruses, including influenza and coronavirus. These findings suggest that 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide could be a valuable lead compound for the development of new therapeutic agents.

In the context of cancer research, 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-(quinolin-3-yl)propanamide has shown promising results in preclinical studies. It has been demonstrated to induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/AKT/mTOR pathway and activate the intrinsic apoptotic pathway through mitochondrial depolarization and cytochrome c release.

The pharmacokinetic properties of 2-{3-o xo - 2 H , 3 H , 5 H , 6 H , 7 H -cyclopentacpyridazin - 2 - yl } - N -(quinolin - 3 - yl )propanamide have also been investigated. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic profiles in animal models. This makes it an attractive candidate for further development as an orally administered drug.

In conclusion, 2-{3-o xo - 2 H , 3 H , 5 H , 6 H , 7 H -cyclopentacpyridazin - 2 - yl } - N -(quinolin - 3 - yl )propanamide (CAS No. 2034470 -13 -6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an exciting lead molecule for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.